Cas no 57857-65-5 (1,3-Cyclohexanedione, 2-(3-oxo-3-phenylpropyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-(3-oxo-3-phenylpropyl)-
• CAS No: 57857-65-5
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 1607035
• PubChem ID: 12233963
• Update Time: 2025-04-21

1,3-Cyclohexanedione, 2-(3-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(3-oxo-3-phenylpropyl)-
• 2-(3-oxo-3-phenylpropyl)cyclohexane-1,3-dione
• 57857-65-5
• DTXSID10481649

• Inchi： 1S/C15H16O3/c16-13(11-5-2-1-3-6-11)10-9-12-14(17)7-4-8-15(12)18/h1-3,5-6,12H,4,7-10H2
• InChI Key： TVSXYTNIXYFJSF-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1CCC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 244.10998
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21